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Compound of Interest

Compound Name:
4-(4-dihexadecylamino-styryl)-N-

methylpyridinium iodide

Cat. No.: B045646 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

DiA (4-(4-Dihexadecylaminostyryl)-N-methylpyridinium iodide) is a lipophilic, yellow-green

fluorescent carbocyanine dye widely utilized for labeling cell membranes.[1][2] Due to its

hydrophobic alkyl tails, DiA exhibits low fluorescence in aqueous environments but becomes

intensely fluorescent upon incorporation into lipid bilayers.[1] This property makes it an

excellent tool for tracing neurons, as it diffuses rapidly within the plasma membrane to stain the

entire cell.[2][3] It is often used as both an anterogade and retrograde neuronal tracer in live

and fixed tissues and can be paired with other lipophilic dyes like DiI for multi-color labeling

studies.[3][4]

Quantitative Data Summary
The key properties of DiA are summarized in the table below for quick reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b045646?utm_src=pdf-interest
https://www.biocompare.com/11119-Chemicals-and-Reagents/20553479-DIA/
https://www.targetmol.com/compound/4_di_16_asp
https://www.biocompare.com/11119-Chemicals-and-Reagents/20553479-DIA/
https://www.targetmol.com/compound/4_di_16_asp
https://www.lumiprobe.com/p/di-a-lipophilic-tracer
https://www.lumiprobe.com/p/di-a-lipophilic-tracer
https://biotium.com/product/dia-4-4-dihexadecylaminostyryl-n-methylpyridinium-iodide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Full Chemical Name
4-(4-Dihexadecylaminostyryl)-

N-methylpyridinium iodide
[4]

Synonyms 4-Di-16-ASP, DiA [2][5]

CAS Number 114041-00-8 [1][3][4][5]

Molecular Formula C₄₆H₇₉IN₂ [3][4][5]

Molecular Weight ~787.04 g/mol [3][5][6]

Excitation Maximum (λex) ~492 nm [3][5][6]

Emission Maximum (λem) ~607 - 613 nm [3][4][5][6]

Recommended Solvents DMSO, DMF, Ethanol [3]

Appearance Red solid [1][4]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL DiA Stock Solution
This protocol details the steps to prepare a concentrated stock solution of DiA, which can be

further diluted to a working concentration for various applications.

Materials and Reagents:

DiA solid powder (e.g., Cat. No. 60013, Biotium)

Anhydrous Dimethyl sulfoxide (DMSO) or 200-proof ethanol

Microcentrifuge tubes or amber glass vials

Vortex mixer

0.2 µm syringe filter (optional, for removing particulates)

Pipettes and sterile pipette tips
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Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions:

Always handle DiA powder and its solutions in a well-ventilated area or a chemical fume

hood.[7]

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Procedure:

Equilibration: Allow the vial of DiA powder to come to room temperature before opening to

prevent moisture condensation.

Weighing: Carefully weigh out 1 mg of DiA powder and place it into a sterile microcentrifuge

tube or amber vial.

Solubilization: Add 1 mL of anhydrous DMSO or high-quality ethanol to the DiA powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the powder

completely. Gentle warming in a water bath (37°C) can facilitate dissolution, particularly for

ethanol-based solutions.

Filtration (Optional): For applications requiring extremely clear solutions, filter the stock

solution through a 0.2 µm syringe filter to remove any potential dye aggregates.

Labeling: Clearly label the vial with the name of the solution ("DiA Stock Solution"),

concentration (1 mg/mL), solvent used, and the preparation date.

Protocol 2: Storage and Handling of DiA Stock Solution
Proper storage is critical to maintain the stability and performance of the DiA stock solution.
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Protection from Light: DiA is light-sensitive. Store the stock solution in an amber vial or a

clear vial wrapped in aluminum foil to protect it from light.[4]

Storage Temperature:

DMSO-based solutions: Aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store at -20°C, where it can be stable for 3-6 months.

Ethanol or DMF-based solutions: To prevent precipitation, store these solutions at room

temperature, tightly sealed and protected from light. Do not refrigerate or freeze.

Handling: Before use, allow frozen aliquots to thaw completely and come to room

temperature. Vortex briefly to ensure the solution is homogeneous.
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Workflow for DiA Stock Solution Preparation

Preparation

Purification (Optional)

Storage

1. Weigh DiA Powder

2. Add Anhydrous Solvent
(e.g., DMSO)

3. Dissolve Completely
(Vortex / Gentle Warming)

4. Filter Solution
(0.2 µm Syringe Filter)

5. Aliquot into
Light-Protected Tubes

6. Store Appropriately
(-20°C for DMSO stock)

Click to download full resolution via product page

Caption: A step-by-step workflow for preparing a DiA stock solution.
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Mechanism of DiA Membrane Labeling

DiA in Aqueous Buffer
(Low Fluorescence)

Lipid Bilayer
(Cell Membrane)

Lipophilic tails
insert into membrane DiA Inserted in Membrane

(High Fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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